Cas no 1227591-31-2 (2-(3-bromo-6-methoxypyridin-2-yl)acetonitrile)

• Product Name: 2-(3-bromo-6-methoxypyridin-2-yl)acetonitrile
• CAS No: 1227591-31-2
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD16608820
• CID: 4913888
• PubChem ID: 129948681
• Update Time: 2025-09-20

2-(3-bromo-6-methoxypyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-methoxypyridine-2-acetonitrile
• 2-(3-bromo-6-methoxypyridin-2-yl)acetonitrile

• MDL： MFCD16608820
• Inchi： 1S/C8H7BrN2O/c1-12-8-3-2-6(9)7(11-8)4-5-10/h2-3H,4H2,1H3
• InChI Key： IQHNHYDGJHATOP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9